2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C18H20N2O3S/c1-2-9-23-12-6-3-5-11(10-12)17(22)20-18-15(16(19)21)13-7-4-8-14(13)24-18/h3,5-6,10H,2,4,7-9H2,1H3,(H2,19,21)(H,20,22)
• InChI Key: WZSWRBVWHHEALK-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)N

Description

2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide, also known as PBTZ169, is a synthetic compound that has been developed as a potential drug candidate for the treatment of tuberculosis. Tuberculosis is a bacterial infection that affects the lungs and is caused by Mycobacterium tuberculosis. It is a major global health problem, with an estimated 10 million cases and 1.4 million deaths in 2019.

Mechanism of Action

2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been found to target multiple enzymes involved in the biosynthesis of mycobacterial cell wall components. Specifically, it inhibits the activity of DprE1, an enzyme involved in the biosynthesis of the arabinogalactan component of the cell wall, and MmpL3, a transporter protein involved in the export of mycolic acids, which are essential components of the mycobacterial cell wall.
Biochemical and Physiological Effects:
2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been shown to have potent activity against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. It has also been found to have low toxicity in mammalian cells, indicating that it may have a favorable safety profile for use in humans. In addition, 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been found to have a long half-life in vivo, which may allow for less frequent dosing.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is its potent activity against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. Another advantage is its unique mechanism of action, which may make it less susceptible to the development of resistance. One limitation of 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is its relatively complex synthesis, which may make it difficult to produce on a large scale.

Future Directions

There are several potential future directions for research on 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. One area of interest is the development of new formulations of the compound that may improve its pharmacokinetic properties, such as its solubility and bioavailability. Another area of interest is the evaluation of 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in combination with other anti-tuberculosis drugs, which may enhance its efficacy and reduce the risk of resistance. Finally, further studies are needed to evaluate the safety and efficacy of 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in animal models and in humans.

Synthesis Methods

The synthesis of 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves a multi-step process. The first step is the synthesis of 3-propoxybenzoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide to yield 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide.

Scientific Research Applications

2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been extensively studied for its potential as a new drug candidate for the treatment of tuberculosis. It has been shown to have potent activity against both drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. In addition, 2-[(3-propoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been found to have a unique mechanism of action, which involves targeting multiple enzymes involved in the biosynthesis of mycobacterial cell wall components.